Cas no 10320-48-6 (N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 10320-48-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD02216046
• CID: 4677572
• Update Time: 2025-10-25

N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• N-Methyl-2-(3-oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetamide
• CBMicro_031513
• ChemDiv2_003778
• Oprea1_218366
• N-methyl-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• HMS1379L16
• STL020228
• IDI1_002493
• ST070564
• BAS 03571542
• R5625
• N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• MDL： MFCD02216046
• Inchi： 1S/C11H12N2O2S/c1-12-10(14)6-9-11(15)13-7-4-2-3-5-8(7)16-9/h2-5,9H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： INCDAYCZTFRGQP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 83.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

Research Briefing on N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS: 10320-48-6)

N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS: 10320-48-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This briefing summarizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the benzothiazine class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent advancements in synthetic chemistry have enabled the efficient production of N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, facilitating further exploration of its biological effects. Researchers have employed various synthetic routes, including microwave-assisted synthesis, to optimize yield and purity.

In vitro studies have demonstrated that N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide exhibits promising activity against several cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK pathways. Additionally, its ability to inhibit specific enzymes, such as cyclooxygenase-2 (COX-2), highlights its potential as an anti-inflammatory agent.

Recent pharmacokinetic studies have provided insights into the compound's bioavailability and metabolic stability. While initial results are encouraging, further optimization is required to enhance its drug-like properties. Researchers are also investigating its potential as a lead compound for the development of targeted therapies, particularly in oncology and inflammatory diseases.

In conclusion, N-Methyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity warrant continued investigation, with the aim of translating these findings into clinically relevant therapeutics. Future research should focus on improving its pharmacokinetic profile and exploring its efficacy in preclinical models.